Cas no 2033-45-6 (3,5-Dimethyl-4-iodopyrazole)

3,5-Dimethyl-4-iodopyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with methyl groups at the 3- and 5-positions and an iodine atom at the 4-position. This structure lends itself to versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and coordination complexes. The iodine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings. The methyl groups contribute to steric stability, improving selectivity in derivatization. With high purity and consistent performance, it is a valuable intermediate for researchers developing novel compounds in medicinal and materials chemistry. Its stability under standard conditions ensures reliable handling and storage.

3,5-Dimethyl-4-iodopyrazole structure

Product Name:3,5-Dimethyl-4-iodopyrazole

CAS No:2033-45-6

MF:C₅H₇IN₂

MW:222.026952981949

MDL:MFCD00040247

CID:42331

PubChem ID:97115

Update Time:2025-06-07

3,5-Dimethyl-4-iodopyrazole Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethyl-4-iodopyrazole
- 4-iodo-3,5-dimethyl-1H-pyrazole
- 3,5-Dimethyl-4-iodo-1H-pyrazole
- 4-Iodo-3,5-dimethylpyrazole
- 3,5-Dimethyl-4-lodopyrazole
- 4-iodo-3,5-dimethyl-1H-pyrazole(SALTDATA: FREE)
- 4-Jod-3,5-dimethyl-1H-pyrazol
- Pyrazole,3,5-dimethyl-4-iodo
- FT-0618768
- Pyrazole, 3,5-dimethyl-4-iodo-
- BB 0258172
- MZZXIXHKDJNBJQ-UHFFFAOYSA-N
- EN300-231917
- 5-23-05-00159 (Beilstein Handbook Reference)
- A4424
- 2033-45-6
- DS-12836
- NSC-100887
- AM20090154
- SY005941
- AB01331761-02
- MFCD00040247
- 4-iodo-3,5-dimethyl pyrazole
- SCHEMBL1205854
- BRN 0108535
- NSC100887
- NCIOpen2_006773
- 4-Iodo-3,5-dimethyl-1H-pyrazole, 97%
- DTXSID30174228
- L2H8B6U6QJ
- AKOS002657058
- AC-4815
- J-013223
- NSC 100887
- NCGC00339610-01
- AH-034/06267052
- UNII-L2H8B6U6QJ
- 3,5-Dimethyl-4-iodo-1H-pyrazole, 97%
- CS-W002184
- 1H-Pyrazole, 4-iodo-3,5-dimethyl-
- I0771
- 4-Iodo-3,5-dimethyl-pyrazole
- CHEMBL5192672
- pyrazole, 4-iodo-3,5-dimethyl-
- STK074000
- ALBB-000005
- DB-006310
- MDL： MFCD00040247
- Inchi： 1S/C5H7IN2/c1-3-5(6)4(2)8-7-3/h1-2H3,(H,7,8)
- InChI Key： MZZXIXHKDJNBJQ-UHFFFAOYSA-N
- SMILES： IC1C(C)=NNC=1C

Computed Properties

Exact Mass: 221.96500
Monoisotopic Mass: 221.965
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7
Topological Polar Surface Area: 28.7A^2

Experimental Properties

Color/Form: powder
Density: 1.9200
Melting Point: 138.0 to 142.0 deg-C
Boiling Point: 203.2°C at 760 mmHg
Flash Point: 133.6℃
Refractive Index: 1.633
PSA: 28.68000
LogP: 1.63110
Solubility: Insoluble in water
Sensitiveness: Light Sensitive
λmax: 223(EtOH)(lit.)

3,5-Dimethyl-4-iodopyrazole Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 37/38-41
Safety Instruction： S24/25-S39-S26
RTECS：UQ6517000
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Sealed in dry,2-8°C
Safety Term：S24/25
Risk Phrases：R37/38; R41

3,5-Dimethyl-4-iodopyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dimethyl-4-iodopyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	62782-25/G	4-IODO-3,5-DIMETHYLPYRAZOLE	2033-45-6	95%	25g	$72	2023-09-16
AstaTech	62782-100/G	4-IODO-3,5-DIMETHYLPYRAZOLE	2033-45-6	95%	100g	$180	2023-09-16
Chemenu	CM112520-100g	4-iodo-3,5-dimethyl-1H-pyrazole	2033-45-6	95+%	100g	$90	2021-08-06
TRC	D474208-250mg	3,5-Dimethyl-4-iodopyrazole	2033-45-6		250mg	$ 50.00	2022-06-02
TRC	D474208-500mg	3,5-Dimethyl-4-iodopyrazole	2033-45-6		500mg	$ 65.00	2022-06-02
TRC	D474208-2.5g	3,5-Dimethyl-4-iodopyrazole	2033-45-6		2.5g	$ 80.00	2022-06-02
Alichem	A049003650-500g	3,5-Dimethyl-4-iodopyrazole	2033-45-6	97%	500g	$367.50	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R017566-1g	3,5-Dimethyl-4-iodopyrazole	2033-45-6	97%	1g	￥26	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R017566-25g	3,5-Dimethyl-4-iodopyrazole	2033-45-6	97%	25g	￥81	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R017566-5g	3,5-Dimethyl-4-iodopyrazole	2033-45-6	97%	5g	￥27	2024-05-25

3,5-Dimethyl-4-iodopyrazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2033-45-6)3,5-Dimethyl-4-iodopyrazole

Order Number:sfd12776

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2033-45-6)3,5-二甲基-4-碘吡唑

Order Number:LE5870554

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

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